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Compound of Interest |

Compound Name: FSY-OSO2F
Cat. No.: B12383612
Get Quote

FSY-OSOZ2F, a novel 18F-labeled amino acid tracer, is emerging as a promising candidate for
positron emission tomography (PET) imaging in oncology. Its unique uptake mechanism,
leveraging specific amino acid transporters highly expressed in cancer cells, offers the potential
for high-contrast tumor visualization and improved diagnostic accuracy. This document
provides detailed application notes and protocols for researchers, scientists, and drug
development professionals interested in exploring the clinical translation potential of FSY-
OSO2F PET imaging.

Developed using innovative sulfur 18F-fluoride exchange (SUFEX) click chemistry, FSY-OSO2F
is designed to target the increased metabolic activity characteristic of malignant tumors.
Preclinical studies have demonstrated its ability to effectively visualize a range of cancers,
including breast, prostate, and glioma xenografts, with favorable imaging characteristics
compared to some existing tracers.

Mechanism of Action and Cellular Uptake

FSY-OSOZ2F is a synthetic amino acid analog that mimics natural amino acids to gain entry into
cancer cells. Its cellular uptake is primarily mediated by specific solute carrier (SLC)
transporters, namely the L-type amino acid transporter 1 (LAT1, also known as SLC7A5) and
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the alanine, serine, cysteine transporter 2 (ASCT2, also known as SLC1A5). These
transporters are frequently overexpressed in various cancers to meet the high demand for
amino acids required for rapid cell growth and proliferation. This targeted uptake mechanism
contributes to the high tumor-to-background contrast observed in preclinical imaging studies.[1]

Quantitative Data Summary

Preclinical evaluation of [18F]FSY-OSO2F has yielded promising quantitative data regarding its
radiolabeling efficiency, and in vivo performance in animal models. The following tables
summarize the key findings from the foundational study by Huang Y, et al.

Radiolabeling Parameter Value
Radiochemical Yield (Decay-Corrected) 25.3+ 3.5%
Radiochemical Purity >99%

Molar Activity 1.8-2.5 GBg/pmol
Total Synthesis Time 50-60 min

Tumor Uptake of [18F]FSY-OSO2F in

L %ID/g (mean = SD)
Xenograft Models (1-hour post-injection)

MCF-7 (Human Breast Cancer) 2.15+0.28
22Rv1 (Human Prostate Cancer) 1.89+0.21
U87MG (Human Glioblastoma) 1.66 +0.19
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Biodistribution of [18F]FSY-OSO2F in MCF-7

Tumor-Bearing Nude Mice (1-hour post- %ID/g (mean + SD)
injection)

Blood 0.45 + 0.07
Heart 0.62 +0.11
Liver 1.23+0.18
Spleen 0.51 £0.09
Lung 0.78 £ 0.13
Kidney 1.55+0.25
Stomach 0.33+0.06
Intestine 0.89£0.15
Muscle 0.31+£0.05
Bone 0.42 +0.08
Brain 0.15+0.03
Tumor 2.15+£0.28

Experimental Protocols

Detailed methodologies for the key experiments involving [18F]FSY-OSO2F are provided
below. These protocols are based on the initial preclinical studies and can be adapted for
further research and development.

Protocol 1: Automated Radiosynthesis of [18F]FSY-
OSO2F

This protocol describes the one-step radiolabeling of the FSY-OSO2F precursor using an
automated synthesis module.

Materials:
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e FSY-OSO2F precursor

e [18F]Fluoride

o Kryptofix 2.2.2 (K222)

o Potassium carbonate (K2CO3)
e Acetonitrile (MeCN)

e Water for injection

e Sep-Pak C18 light cartridge

o Ethanol (EtOH)

 Sterile filter (0.22 pm)
Procedure:

e Trap aqueous [18F]fluoride on a QMA cartridge.

o Elute the [18F]fluoride into the reactor with a solution of K222 and K2CO3 in
acetonitrile/water.

o Azeotropically dry the [18F]fluoride by heating under a stream of nitrogen.

» Dissolve the FSY-OSO2F precursor in acetonitrile and add to the reactor.

» Allow the reaction to proceed at room temperature for 10 minutes.

e Quench the reaction with water.

o Pass the reaction mixture through a Sep-Pak C18 light cartridge.

» Wash the cartridge with water to remove unreacted [18F]fluoride and impurities.

o Elute the [18F]FSY-OSO2F from the cartridge with ethanol.
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* Remove the ethanol under a stream of nitrogen.

e Reconstitute the final product in sterile saline for injection and pass it through a 0.22 um
sterile filter.

o Perform quality control checks for radiochemical purity, identity, and sterility.

Protocol 2: Cell Culture and Xenograft Tumor Model
Establishment

This protocol outlines the procedures for preparing cancer cell lines and establishing tumor
xenografts in mice for PET imaging studies.

Materials:
e MCF-7, 22Rv1, or U87MG cancer cell lines

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine
serum (FBS) and antibiotics

o Phosphate-buffered saline (PBS)

e Trypsin-EDTA

o Matrigel (optional)

» Female BALB/c nude mice (4-6 weeks old)

Procedure:

 Culture the selected cancer cell lines in a humidified incubator at 37°C and 5% CO2.
o Passage the cells regularly to maintain exponential growth.

e On the day of inoculation, harvest the cells by trypsinization and resuspend them in sterile
PBS or culture medium. A mixture with Matrigel can be used to improve tumor take rate.
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Subcutaneously inject approximately 5-10 x 1076 cells into the right flank of each nude

mouse.
Monitor the mice regularly for tumor growth.

PET imaging studies can be initiated when the tumors reach a suitable size (e.g., 100-200
mms3).

Protocol 3: Small Animal PET/CT Imaging with [18F]FSY-
OSO2F

This protocol details the procedure for performing PET/CT imaging in tumor-bearing mice.

Materials:

[18F]FSY-OSO2F in sterile saline
Tumor-bearing mice
Anesthesia (e.qg., isoflurane)

Small animal PET/CT scanner

Procedure:

Fast the mice for 4-6 hours before the injection of the radiotracer.
Anesthetize the mouse using isoflurane (e.g., 2% for induction, 1.5% for maintenance).

Administer approximately 3.7-7.4 MBq (100-200 pCi) of [18F]FSY-OSO2F via a tail vein
injection.

Allow for a 60-minute uptake period. During this time, the mouse should be kept warm to
minimize brown fat uptake.

Position the anesthetized mouse in the PET/CT scanner.

Acquire a CT scan for attenuation correction and anatomical localization.
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e Acquire a static PET scan for 10-15 minutes.
e Reconstruct the PET images using an appropriate algorithm (e.g., OSEM3D).

e Analyze the images by drawing regions of interest (ROIs) over the tumor and other organs to
calculate the tracer uptake, typically expressed as a percentage of the injected dose per
gram of tissue (%ID/g) or as a Standardized Uptake Value (SUV).

Visualizations
Signaling Pathways and Experimental Workflow

To visually represent the underlying biological mechanisms and experimental processes, the
following diagrams have been generated using the DOT language.
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Caption: FSY-OSOZ2F cellular uptake and signaling pathways.
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Experimental Workflow for Preclinical FSY-OSO2F PET Imaging
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Caption: Preclinical experimental workflow for FSY-OSO2F PET.

Future Perspectives
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The initial preclinical data for [L8F]JFSY-OSO2F are highly encouraging, suggesting its potential
as a valuable tool in oncologic imaging. Further studies are warranted to fully elucidate its
pharmacokinetic and pharmacodynamic properties in a wider range of cancer models.
Ultimately, the successful clinical translation of FSY-OSO2F could provide a more specific and
sensitive method for cancer diagnosis, staging, and monitoring treatment response, thereby
contributing to improved patient outcomes. The detailed protocols and data presented here
serve as a foundational resource for the scientific community to build upon this promising
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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